Cas no 1361538-29-5 (6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361538-29-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4919758
• Update Time: 2025-05-24

6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-6-3-9(11(15)10(14)4-6)8-2-1-7(5-17)16-12(8)18/h1-5H,(H,16,18)
• InChI Key： PVXSTYXAZWTTGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(C=O)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde

6-Hydroxy-5-(2,3,5-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde, identified by the CAS number 1361538-29-5, is a chemically synthesized compound with a complex molecular structure. This compound belongs to the class of aromatic aldehydes and is characterized by its unique substitution pattern on the picolinic acid backbone. The presence of a hydroxyl group at position 6 and a trichlorophenyl group at position 5 imparts distinctive chemical properties to this molecule, making it a subject of interest in various research domains.

The synthesis of 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. The compound's structure has been elucidated through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its potential applications in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antifungal agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. This finding has opened new avenues for drug discovery in an era where antibiotic resistance is a growing concern.

In addition to its pharmacological applications, 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde has shown potential in materials science. Its aromatic stability and functional group reactivity make it a candidate for polymer synthesis and as a building block for advanced materials. Recent advancements in green chemistry have also led to investigations into its use as a catalyst in organic transformations, further expanding its utility across diverse fields.

The environmental impact of this compound is another area of active research. Studies have assessed its biodegradability and toxicity profiles to determine its safety for industrial use. According to findings from the Environmental Science & Technology journal, the compound exhibits moderate biodegradability under aerobic conditions but requires controlled disposal methods to minimize ecological risks.

In conclusion, 6-Hydroxy-5-(2,3,5-trichlorophenyl)picolinaldehyde, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and application development progress, this compound holds significant promise for contributing to innovative solutions across multiple industries.